Cas no 64364-02-9 (1S,3S,αS-Deltamethrin)
Technical Introduction: (1S,3S,αS)-Deltamethrin
(1S,3S,αS)-Deltamethrin is a stereochemically pure synthetic pyrethroid insecticide, belonging to the deltamethrin family. Its defined stereochemistry (1S,3S,αS) ensures high biological activity, targeting the nervous systems of insects with exceptional potency. This isomer exhibits superior photostability and low mammalian toxicity compared to non-specific mixtures, making it effective for agricultural and public health applications. Its mode of action involves prolonged sodium channel modulation, leading to rapid knockdown and residual control of pests. The compound’s selectivity and minimal environmental persistence align with integrated pest management (IPM) strategies. Formulations are optimized for durability under field conditions while maintaining efficacy at low application rates.
1S,3S,αS-Deltamethrin structure
Product Name:1S,3S,αS-Deltamethrin
CAS No:64364-02-9
MF:C22H19Br2NO3
MW:505.199164628983
CID:521008
PubChem ID:13013602
Update Time:2025-06-06
1S,3S,αS-Deltamethrin Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylicacid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, (S)-cyano(3-phenoxyphenyl)methylester, (1S,3S)-
- 1S,3S,αS-DeltaMethrin
- Cyclopropanecarboxylicacid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester,[1S-[1a(R*),3a]]-
- RU 40-769
- (R)-cyano(3-phenoxyphenyl)methyl ester(1R,3R)-rel-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylic acid
- RU 23938
- 1R,3R,
- AR-Deltamethrin
- Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, (1alpha(R*),3alpha)-(+/-)-
- Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, (1R-(1alpha(R*),3alpha))-
- Cyclopr
- (R)-Cyano(3-phenoxyphenyl)methyl (1R,3R)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate
- 64364-02-9
- (S)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromovinyl)-2,2-dimethylcyclopropane-1-carboxylate
- 1S,3S,alphaS-Deltamethrin
- [(S)-cyano-(3-phenoxyphenyl)methyl] (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropane-1-carboxylate
- SCHEMBL20328857
- 1S,3S,αS-Deltamethrin
-
- Inchi： 1S/C22H19Br2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18-,20-/m0/s1
- InChI Key： OWZREIFADZCYQD-BJLQDIEVSA-N
- SMILES： Br/C(=C\[C@H]1[C@@H](C(=O)O[C@@H](C#N)C2C=CC=C(C=2)OC2C=CC=CC=2)C1(C)C)/Br
Computed Properties
- Exact Mass: 504.97112g/mol
- Monoisotopic Mass: 502.97317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 59.3
1S,3S,αS-Deltamethrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D230780-2.5mg |
1S,3S,αS-Deltamethrin |
64364-02-9 | 2.5mg |
$316.00 | 2023-05-18 | ||
| TRC | D230780-25mg |
1S,3S,αS-Deltamethrin |
64364-02-9 | 25mg |
$2463.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-500395-2.5 mg |
1S,3S,αS-Deltamethrin, |
64364-02-9 | 2.5 mg |
￥3,685.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-500395-2.5mg |
1S,3S,αS-Deltamethrin, |
64364-02-9 | 2.5mg |
￥3685.00 | 2023-09-05 | ||
| TRC | D230780-100mg |
1S,3S,αS-Deltamethrin |
64364-02-9 | 100mg |
$ 9200.00 | 2023-09-08 |
1S,3S,αS-Deltamethrin Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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